Cas no 1807252-73-8 (Methyl 4-cyano-2-mercaptopyridine-6-acetate)

• Product Name: Methyl 4-cyano-2-mercaptopyridine-6-acetate
• CAS No: 1807252-73-8
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4904217
• Update Time: 2025-06-08

Methyl 4-cyano-2-mercaptopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-mercaptopyridine-6-acetate

• Inchi： 1S/C9H8N2O2S/c1-13-9(12)4-7-2-6(5-10)3-8(14)11-7/h2-3H,4H2,1H3,(H,11,14)
• InChI Key： KKADHZIPKQAJCD-UHFFFAOYSA-N
• SMILES： S=C1C=C(C#N)C=C(CC(=O)OC)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 0
• Topological Polar Surface Area: 94.2

Additional information on Methyl 4-cyano-2-mercaptopyridine-6-acetate

Methyl 4-cyano-2-mercaptopyridine-6-acetate (CAS No. 1807252-73-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-cyano-2-mercaptopyridine-6-acetate (CAS No. 1807252-73-8) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by a cyano group, a thiol group, and an acetate moiety attached to a pyridine backbone, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its role in developing novel therapeutic agents that target a wide range of diseases, including cancer, infectious diseases, and neurological disorders.

The chemical structure of Methyl 4-cyano-2-mercaptopyridine-6-acetate imparts distinct reactivity that allows for diverse functionalization strategies. The cyano group can participate in nucleophilic addition reactions, while the thiol group is susceptible to oxidation and disulfide bond formation. Additionally, the acetate group provides a site for further derivatization via ester hydrolysis or transesterification. These properties make it an indispensable building block for medicinal chemists seeking to design complex molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs) as a strategy to combat drug-resistant pathogens and chronic diseases. Methyl 4-cyano-2-mercaptopyridine-6-acetate has emerged as a key intermediate in the synthesis of molecules that disrupt PPIs by acting as scaffolds for peptidomimetics or by inhibiting chaperone-mediated protein folding. For instance, studies have demonstrated its utility in generating inhibitors of the heat shock protein 90 (Hsp90), which is crucial for cancer cell proliferation and survival.

The pharmaceutical industry has also leveraged Methyl 4-cyano-2-mercaptopyridine-6-acetate in the development of antiviral agents. The pyridine core is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and receptors. Researchers have utilized this compound to synthesize derivatives that inhibit viral proteases and polymerases, offering promising candidates for treating emerging viral infections. Notably, modifications to the cyano and thiol groups have been found to enhance binding affinity and selectivity against viral targets.

Another area where Methyl 4-cyano-2-mercaptopyridine-6-acetate has shown significant promise is in the treatment of neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has made it a valuable starting point for developing neuroprotective agents. Recent studies have highlighted its role in synthesizing molecules that modulate neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression, Parkinson's disease, and Alzheimer's disease.

The synthesis of Methyl 4-cyano-2-mercaptopyridine-6-acetate involves multi-step organic transformations that require precise control over reaction conditions. Typically, it is synthesized from readily available pyridine derivatives through cyanation, thiolation, and acetylation reactions. Advances in catalytic methods have enabled more efficient and sustainable routes to this intermediate, reducing waste generation and improving yield. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The biological activity of derivatives of Methyl 4-cyano-2-mercaptopyridine-6-acetate has been extensively studied in preclinical models. In vitro assays have revealed potent inhibitory effects against various enzymes and receptors relevant to human health. For example, derivatives with optimized substitution patterns have demonstrated anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, animal models have provided insights into their potential therapeutic efficacy across multiple disease paradigms.

The future prospects of Methyl 4-cyano-2-mercaptopyridine-6-acetate are vast, driven by ongoing research into novel drug discovery strategies. Computational chemistry approaches are being increasingly employed to predict the binding modes of its derivatives with biological targets, accelerating the design process. Furthermore, biocatalytic methods are being explored as alternative synthetic routes to enhance scalability and sustainability. As our understanding of disease mechanisms evolves, this compound will likely continue to play a pivotal role in developing next-generation therapeutics.